BENGHE Foundational & Exploratory

Check Availability & Pricing

chemical structure and properties of 9-
Methoxyaristolactam |

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Methoxyaristolactam |

Cat. No.: B14083756

9-Methoxyaristolactam I: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Methoxyaristolactam | is a naturally occurring aristolactam alkaloid, a class of compounds
characterized by a phenanthrene-lactam skeleton. These compounds are typically found in
plants of the Aristolochia genus, which have a long history of use in traditional medicine. This
document provides a detailed technical guide to the chemical structure, properties, and
biological aspects of 9-Methoxyaristolactam I, intended for researchers and professionals in
the fields of natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

9-Methoxyaristolactam I, with the chemical formula C1sH13NOs and a molecular weight of
323.30 g/mol , possesses a distinctive tetracyclic aromatic structure. The core of the molecule
is a phenanthrene ring system fused to a y-lactam ring. A methoxy group is substituted at the
C-9 position of the phenanthrene ring.

Chemical Structure:

Caption: Chemical structure of 9-Methoxyaristolactam I.
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Physicochemical Properties:

Property Value Reference
CAS Number 133462-30-3 [1]
Molecular Formula C18H13NOs [1]
Molecular Weight 323.30 g/mol [1]

Spectroscopic Data

The structural elucidation of 9-Methoxyaristolactam I is primarily based on spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and
Infrared (IR) spectroscopy. While a comprehensive public database of its spectra is not readily
available, data for related aristolactam compounds provide insights into its characteristic
spectral features. The structural determination of aristolactam derivatives typically relies on 1D
and 2D NMR experiments such as tH-1H COSY, HMQC, and HMBC to establish the
connectivity of protons and carbons.

Isolation Protocols

9-Methoxyaristolactam | has been isolated from various plant species of the Aristolochia
genus, notably Aristolochia mollissima and Aristolochia ponticum. A general experimental
protocol for the isolation of aristolactam alkaloids from plant material is outlined below.

General Isolation Workflow:
Caption: General workflow for the isolation of 9-Methoxyaristolactam I.
Detailed Methodological Steps:

o Plant Material Collection and Preparation: The roots and stems of the source plant are
collected, dried, and ground into a fine powder to maximize the surface area for extraction.

o Extraction: The powdered plant material is subjected to exhaustive extraction with an organic
solvent such as methanol or ethanol at room temperature or under reflux. The resulting
extract is then concentrated under reduced pressure.
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o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with solvents of increasing polarity, such as n-hexane, dichloromethane, and ethyl acetate, to
separate compounds based on their polarity. Aristolactam alkaloids are typically found in the
dichloromethane and ethyl acetate fractions.

o Chromatographic Separation: The enriched fractions are subjected to column
chromatography on silica gel, eluting with a gradient of solvents (e.g., n-hexane-ethyl acetate
or chloroform-methanol). Fractions are collected and monitored by Thin Layer
Chromatography (TLC).

 Final Purification: Fractions containing the target compound are combined and further
purified using techniques like Sephadex LH-20 column chromatography and/or preparative
High-Performance Liquid Chromatography (HPLC) to yield pure 9-Methoxyaristolactam I.

» Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic
methods (NMR, MS, IR, UV).

Biological Activity and Potential Signhaling Pathways

Aristolactam alkaloids, as a class, have been reported to exhibit a range of biological activities,
including cytotoxic, anti-inflammatory, and antimicrobial effects. However, it is crucial to note
that aristolochic acids, which are structurally related to aristolactams, are known to be
nephrotoxic and carcinogenic. The safety profile of aristolactams themselves is an active area
of research.

Currently, there is limited specific information in the public domain regarding the detailed
biological activities and mechanism of action of 9-Methoxyaristolactam I. Research on related
aristolactams suggests potential interactions with cellular signaling pathways involved in cell
proliferation and apoptosis.

Hypothetical Signaling Pathway Involvement:

Given the cytotoxic potential of related compounds, a plausible hypothesis is that 9-
Methoxyaristolactam | may modulate key signaling pathways that regulate cell growth and
survival, such as the PI3K/Akt/mTOR pathway or MAPK pathways. Further research is required
to validate these hypotheses.
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Caption: Hypothetical modulation of cellular signaling pathways.

Conclusion

9-Methoxyaristolactam | is a natural product with a well-defined chemical structure. While its
isolation from Aristolochia species is established, a comprehensive public repository of its
guantitative properties and detailed biological activities remains to be fully developed. This
technical guide summarizes the currently available information and highlights the need for
further research to explore the pharmacological potential and safety profile of this compound.
The provided methodologies and hypothetical frameworks can serve as a basis for future
investigations by researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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